Cas no 13148-63-5 (2-benzyl-1,3,4-oxadiazole)
2-benzyl-1,3,4-oxadiazole structure
Product Name:2-benzyl-1,3,4-oxadiazole
CAS No:13148-63-5
MF:C9H8N2O
MW:160.17262172699
CID:829164
PubChem ID:4691431
Update Time:2025-04-19
2-benzyl-1,3,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-benzyl-1,3,4-oxadiazole
- 2-benzyl[1,3,4]oxadiazole
- 2-benzyl-[1,3,4]oxadiazole
- 2-Benzyl-< 1,3,4> oxadiazol
- 2-Benzyl-1,3,4-oxadiazol
- A15196
- AC1NFYVK
- AK-57627
- CTK8D3774
- SureCN9494
- 2-(Phenylmethyl)-1,3,4-oxadiazole
-
- Inchi: 1S/C9H8N2O/c1-2-4-8(5-3-1)6-9-11-10-7-12-9/h1-5,7H,6H2
- InChI Key: QBXCAUWVKMECDN-UHFFFAOYSA-N
- SMILES: O1C=NN=C1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 160.06374
- Monoisotopic Mass: 160.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- Density: 1.160
- Boiling Point: 286 ºC
- Flash Point: 129 ºC
- PSA: 38.92
2-benzyl-1,3,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY389628-1g |
2-Benzyl-1,3,4-oxadiazole |
13148-63-5 | ≥95% | 1g |
¥11250.00 | 2024-08-09 |
2-benzyl-1,3,4-oxadiazole Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
13148-63-5 (2-benzyl-1,3,4-oxadiazole) Related Products
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